(5-fluoropyridin-3-yl)((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (5-fluoropyridin-3-yl)-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C14H15FN2O/c1-9-4-12-2-3-13(5-9)17(12)14(18)10-6-11(15)8-16-7-10/h6-8,12-13H,1-5H2
• InChI Key: FCXPKWWEQPCSOD-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)N2C(=O)C3=CC(=CN=C3)F
• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol
• CAS No.: 2310147-69-2

Description

(5-fluoropyridin-3-yl)((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C14H15FN2O and its molecular weight is 246.285. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Syntheses and Rearrangements

• Novel Selectfluor and Deoxo-Fluor-Mediated Rearrangements : Research has been conducted on the stereoselective syntheses of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, which involve similar bicyclic structures to the compound . These compounds have been synthesized with various substituents, and their rearrangements were initiated using Selectfluor and Deoxo-Fluor. Such studies could provide insights into the synthesis and potential applications of similarly structured compounds (Krow et al., 2004).

Catalyst- and Solvent-Free Synthesis

• Catalyst- and Solvent-Free Synthesis of Benzamides : A study reported the efficient, regioselective synthesis of related heterocyclic amide compounds through a microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions. This approach could be relevant for synthesizing and modifying compounds with similar structures, highlighting the potential for environmentally friendly synthesis methods (Moreno-Fuquen et al., 2019).

Precursors for Highly Substituted Azabicyclo[3.2.1]octanes

• 3-Hydroxy-4-pyrones as Precursors : Research on 3-hydroxy-4-pyrones transforming into 4-methoxy-3-oxidopyridinium ylides, which undergo cycloaddition to synthesize highly functionalized azabicyclo[3.2.1]octane moieties, may provide insights into the synthesis and applications of complex bicyclic structures similar to the compound of interest (Rumbo et al., 1996).

Crystal Structure and DFT Studies

• Crystal Structure and DFT Study of Boric Acid Ester Intermediates : A study focused on the synthesis and crystallographic analysis of boric acid ester intermediates with benzene rings, including density functional theory (DFT) calculations. Such studies can provide valuable information on the molecular structure, electronic properties, and potential reactivity of complex organic compounds, which could be applicable to the compound (Huang et al., 2021).